Cas no 1884203-55-7 (5,5-Dimethyl-3-((trimethylsilyl)oxy)tetrahydrofuran-3-carbonitrile)

• Product Name: 5,5-Dimethyl-3-((trimethylsilyl)oxy)tetrahydrofuran-3-carbonitrile
• CAS No: 1884203-55-7
• MF: C₁₀H₁₉NO₂Si
• MW: 213.348863840103
• MDL: MFCD31720432
• CID: 4626777
• PubChem ID: 122237429
• Update Time: 2025-06-13

5,5-Dimethyl-3-((trimethylsilyl)oxy)tetrahydrofuran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,5-DIMETHYL-3-((TRIMETHYLSILYL)OXY)TETRAHYDROFURAN-3-CARBONITRILE
• 5,5-dimethyl-3-trimethylsilyloxyoxolane-3-carbonitrile
• 3-Furancarbonitrile, tetrahydro-5,5-dimethyl-3-[(trimethylsilyl)oxy]-
• W12099
• 5,5-dimethyl-3-[(trimethylsilyl)oxy]oxolane-3-carbonitrile
• AS-72127
• 1514785-45-5
• C10H19NO2Si
• AKOS030627991
• 1884203-55-7
• 5,5-Dimethyl-3-((trimethylsilyl)oxy)tetrahydrofuran-3-carbonitrile

• MDL： MFCD31720432
• Inchi： 1S/C10H19NO2Si/c1-9(2)6-10(7-11,8-12-9)13-14(3,4)5/h6,8H2,1-5H3
• InChI Key： CTOICSDMPKHMBI-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC1(C#N)COC(C)(C)C1

Computed Properties

• Exact Mass: 213.118505383g/mol
• Monoisotopic Mass: 213.118505383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2

Additional information on 5,5-Dimethyl-3-((trimethylsilyl)oxy)tetrahydrofuran-3-carbonitrile

Introduction to 5,5-Dimethyl-3-((trimethylsilyl)oxy)tetrahydrofuran-3-carbonitrile (CAS No. 1884203-55-7)

5,5-Dimethyl-3-((trimethylsilyl)oxy)tetrahydrofuran-3-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. With the CAS number 1884203-55-7, this molecule represents a unique structural motif that combines a tetrahydrofuran (THF) core with functional groups that enhance its utility in various chemical transformations. The presence of a trimethylsilyl (TMS) ether group and a cyano substituent at the 3-position of the THF ring imparts distinct reactivity and stability, making it a valuable intermediate in the synthesis of complex molecules.

The trimethylsilyl ether functionality is particularly noteworthy, as it serves multiple purposes in synthetic chemistry. This group not only protects the hydroxyl moiety from unwanted reactions but also enhances the solubility and handling characteristics of the compound. The cyano group, on the other hand, introduces a polar site that can participate in hydrogen bonding and coordination interactions, which are crucial for drug design and molecular recognition processes.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in medicinal chemistry. The tetrahydrofuran scaffold is a privileged structure in drug discovery due to its ability to mimic bioactive natural products and its favorable pharmacokinetic properties. The modification of the THF ring with alkyl groups, such as in this compound, further diversifies its chemical space and opens up new avenues for structural optimization.

One of the most compelling aspects of 5,5-Dimethyl-3-((trimethylsilyl)oxy)tetrahydrofuran-3-carbonitrile is its utility as a building block in the synthesis of more complex pharmacophores. The combination of the TMS ether and cyano groups allows for selective functionalization at multiple sites, enabling chemists to construct intricate molecular architectures with precision. This has been particularly relevant in the development of small-molecule inhibitors targeting enzymes involved in metabolic pathways and signal transduction.

Recent advancements in computational chemistry have also highlighted the importance of understanding the electronic properties of such molecules. The trimethylsilyl group, being electron-donating, influences the reactivity of adjacent functional groups, while the cyano group exerts an electron-withdrawing effect. These opposing influences can be harnessed to fine-tune reaction outcomes, making this compound a versatile tool in synthetic methodologies.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound due to their potential therapeutic applications. For instance, modifications at the 3-position can introduce additional polar or hydrophobic interactions that are critical for binding affinity and selectivity. Furthermore, the stability provided by the TMS ether allows for easier handling during multi-step syntheses, reducing decomposition and improving overall yields.

Another area where this compound has shown promise is in materials science. The unique combination of functional groups makes it an excellent candidate for designing polymers with tailored properties. For example, incorporation into polymer backbones can enhance thermal stability and mechanical strength while maintaining flexibility—a desirable profile for advanced materials used in electronics and coatings.

From a synthetic perspective, one notable application of 5,5-Dimethyl-3-((trimethylsilyl)oxy)tetrahydrofuran-3-carbonitrile is its use as a precursor to more complex cyclic systems. By reacting it with various electrophiles or nucleophiles, chemists can construct fused rings or expanded heterocycles that are difficult to access through other means. This capability is particularly valuable in drug discovery pipelines where structural diversity is key to identifying novel lead compounds.

The role of protective groups cannot be overstated in modern organic synthesis. The trimethylsilyl ether not only prevents unwanted side reactions but also allows for sequential functionalization without interference from other reactive sites. This level of control is essential when synthesizing molecules with multiple functional handles that must be installed in a specific order to achieve high yields and purity.

In conclusion,5,5-Dimethyl-3-((trimethylsilyl)oxy)tetrahydrofuran-3-carbonitrile (CAS No. 1884203-55-7) represents a multifaceted compound with broad applications across pharmaceutical chemistry, materials science, and synthetic organic chemistry. Its unique structural features—comprising both stabilizing and reactive functional groups—make it an indispensable tool for researchers aiming to develop innovative molecular architectures with potential therapeutic or material science applications.